BENGHE Troubleshooting & Optimization

Check Availability & Pricing

AGI-12026 (lvosidenib) in DMSO: A Technical
Guide to Stock Solution Stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AGI-12026

Cat. No.: B12424925

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability of AGI-12026 (Ivosidenib) in
Dimethyl Sulfoxide (DMSO) stock solutions. Adherence to proper storage and handling
protocols is critical for ensuring the integrity and reproducibility of experimental results.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended storage temperature for AGI-12026 DMSO stock solutions?

For long-term storage, it is recommended to store AGI-12026 stock solutions in anhydrous
DMSO at -80°C. Under these conditions, the solution is reported to be stable for up to one
year. For short-term storage, -20°C is also a viable option, though long-term stability data at
this temperature is not readily available.

Q2: How many times can | freeze-thaw my AGI-12026 DMSO stock solution?

While some small molecules are robust, repeated freeze-thaw cycles are generally
discouraged as they can lead to degradation. For optimal results, it is best practice to aliquot
the stock solution into single-use volumes to minimize the number of freeze-thaw cycles.
Studies on a diverse set of compounds have shown no significant loss after 11 cycles, but
compound-specific data for AGI-12026 is not available.[1][2]

Q3: My AGI-12026 precipitated out of the DMSO solution after thawing. What should | do?
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Precipitation can occur upon thawing, especially with concentrated stock solutions. Before use,
ensure the compound is fully redissolved. This can be achieved by vortexing the vial and gently
warming it in a 37°C water bath. Visually inspect the solution to confirm that all precipitate has
dissolved.

Q4: What factors can contribute to the degradation of AGI-12026 in a DMSO stock solution?
Several factors can impact the stability of AGI-12026 in DMSO:

o Water Content: DMSO is hygroscopic and readily absorbs moisture from the air. Increased
water content can promote hydrolysis of susceptible compounds. It is crucial to use
anhydrous DMSO and handle it in a low-humidity environment.[1][2]

o Temperature: Elevated temperatures can accelerate degradation. AGI-12026 has been
shown to be stable under thermal conditions but is sensitive to acidic, alkaline, photolytic,
and oxidative conditions at room temperature.

o Light Exposure: Photolytic degradation can occur. It is recommended to store stock solutions
in amber or light-blocking vials.

o Oxygen: The presence of dissolved oxygen can lead to oxidation. While not specifically
documented for AGI-12026, it is a general concern for small molecule stability.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Inconsistent experimental
results using the same stock

solution.

Compound degradation due to

improper storage or handling.

1. Prepare fresh stock
solutions from powder. 2.
Aliquot stock solutions into
single-use vials to avoid
multiple freeze-thaw cycles. 3.
Ensure the use of anhydrous
DMSO and proper storage
conditions (-80°C for long-

term).

Loss of compound activity over

time.

Degradation of the compound
in the DMSO stock.

1. Perform a stability check of
your stock solution using an
appropriate analytical method
(e.g., HPLC, LC-MS). 2. If
degradation is confirmed,
discard the old stock and

prepare a new one.

Precipitate observed in the

stock solution after storage.

The compound has come out

of solution.

1. Warm the vial to 37°C and
vortex until the compound is
fully redissolved. 2. If the
precipitate does not dissolve,
the solution may be
supersaturated or the
compound may have
degraded. Consider preparing
a fresh, less concentrated

stock solution.

Data on AGI-12026 (Ivosidenib) Stability

While a detailed time-course stability study for AGI-12026 in DMSO at various temperatures is

not publicly available, the following table summarizes the known stability information and

general guidelines for small molecules.
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. ] B Source/Recommend
Storage Condition Duration Stability _
ation
-80°C in solvent Up to 1 year Stable Vendor Data
Generally
) recommended for _
-20°C in solvent Up to 3 months General Lab Practice
many small
molecules.
Sensitive to

degradation under
o ) Known Compound
Room Temperature Not Recommended acidic, alkaline, o
) Sensitivity
photolytic, and

oxidative conditions.

Experimental Protocols
Protocol for Preparing AGI-12026 DMSO Stock Solution

Preparation: Before opening, centrifuge the vial of AGI-12026 powder to ensure all the
powder is at the bottom.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial to achieve the
desired stock concentration (e.g., 10 mM).

Solubilization: Vortex the vial thoroughly to ensure the compound is completely dissolved.
Gentle warming to 37°C can be used to aid dissolution if necessary.

Aliquoting: Dispense the stock solution into single-use, tightly sealed, light-protected (amber)

vials.

Storage: Store the aliquots at -80°C for long-term storage.

Protocol for Assessing AGI-12026 Stability in DMSO

This protocol provides a general framework for evaluating the stability of AGI-12026 in DMSO

over time.
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Stock Solution Preparation: Prepare a 10 mM stock solution of AGI-12026 in anhydrous
DMSO.

Aliquoting and Storage:
o Prepare multiple aliquots in amber, tightly sealed vials.

o Store sets of aliquots at different temperatures: -80°C, -20°C, 4°C, and room temperature
(as a stress condition).

Time Points: Designate several time points for analysis (e.g., Day 0, Week 1, Month 1,
Month 3, Month 6, Year 1).

Sample Analysis:
o At each time point, retrieve one aliquot from each storage temperature.

o Analyze the purity and concentration of AGI-12026 using a validated analytical method
such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-
Mass Spectrometry (LC-MS).

Data Analysis:

o Compare the peak area or concentration of AGI-12026 at each time point to the Day O
sample.

o Calculate the percentage of the compound remaining to determine the degradation profile
under each storage condition.

Visualizations
Mutant IDH1 Signaling Pathway
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Caption: Mechanism of action of AGI-12026 on the mutant IDH1 pathway.

Experimental Workflow for Stability Assessment
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Caption: Workflow for assessing the stability of AGI-12026 in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12424925?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

